Cas no 10270-29-8 (4-Pentylbenzonitrile)

• Product Name: 4-Pentylbenzonitrile
• CAS No: 10270-29-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD00218832
• CID: 163655
• PubChem ID: 264951
• Update Time: 2025-06-22

4-Pentylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-pentyl-
• 4-PENTYLBENZONITRILE
• 4-n-Pentylbenzonitril
• 4-pentylbenzenecarbonitrile
• 4-Pentyl-benzonitril
• 4-Pentyl-Benzonitrile
• Benzonitrile,4-pentyl
• p-amylbenzonitrile
• p-n-pentylbenzonitrile
• P-PENTYLBENZONITRILE
• p-Cyanopentylbenzene.
• 4-N-PENTYLBENZONITRILE
• 10270-29-8
• NSC-100672
• FT-0619359
• W-204463
• CS-0339765
• MS-22028
• NSC100672
• SCHEMBL2997975
• LGPQFJXPPKNHJU-UHFFFAOYSA-N
• AKOS006230451
• MFCD00218832
• DTXSID90295221
• DB-058839
• 4-Pentylbenzonitrile

• MDL： MFCD00218832
• Inchi： 1S/C12H15N/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5H2,1H3
• InChI Key： LGPQFJXPPKNHJU-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.95
• Boiling Point: 278.9°Cat760mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.51
• PSA: 23.79000
• LogP: 3.29098
• Solubility: Not available

4-Pentylbenzonitrile Security Information

• Hazard Statement： Harmful
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Additional information on 4-Pentylbenzonitrile

Comprehensive Guide to 4-Pentylbenzonitrile (CAS No. 10270-29-8): Properties, Applications, and Industry Insights

4-Pentylbenzonitrile (CAS No. 10270-29-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This aromatic nitrile derivative, featuring a pentyl group attached to a benzonitrile core, has garnered significant attention in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₂H₁₅N, and distinct properties make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-Pentylbenzonitrile has surged due to its role in synthesizing liquid crystals, a critical component in display technologies like OLEDs and LCDs. Researchers and manufacturers frequently search for "4-Pentylbenzonitrile synthesis" or "CAS 10270-29-8 suppliers," reflecting its industrial relevance. The compound’s stability and solubility in organic solvents further enhance its utility in high-performance coatings and specialty polymers.

From an environmental perspective, 4-Pentylbenzonitrile aligns with the growing trend toward sustainable chemistry. Its potential as a green solvent alternative has been explored in academic studies, addressing concerns about volatile organic compounds (VOCs). Questions like "Is 4-Pentylbenzonitrile biodegradable?" or "eco-friendly nitrile derivatives" highlight user interest in its environmental impact. Regulatory compliance and safety data (e.g., "4-Pentylbenzonitrile SDS") are also frequently searched topics.

The pharmaceutical industry leverages 4-Pentylbenzonitrile as a building block for bioactive molecules. Its nitrile group enables facile transformations into amines, carboxylic acids, or heterocycles, making it indispensable in drug discovery. Searches for "4-Pentylbenzonitrile in medicinal chemistry" or "CAS 10270-29-8 pharmacological uses" underscore its scientific importance. Recent patents highlight its incorporation into antiviral and anti-inflammatory agents.

Analytical methods for 4-Pentylbenzonitrile quantification, such as GC-MS or HPLC, are critical for quality control. Laboratories often seek "4-Pentylbenzonitrile purity standards" or "10270-29-8 analytical protocols." The compound’s spectral data (IR, NMR) is well-documented, aiding in structural verification. Innovations in catalytic nitrile synthesis have further optimized its production efficiency.

Market trends indicate rising investments in high-purity 4-Pentylbenzonitrile, driven by electronics and healthcare sectors. Keywords like "4-Pentylbenzonitrile market growth" or "CAS 10270-29-8 price trends" reflect commercial interest. As industries prioritize customization, suppliers now offer tailored grades to meet specific application needs, from research-scale to bulk quantities.

In summary, 4-Pentylbenzonitrile (CAS No. 10270-29-8) exemplifies the intersection of innovation and practicality. Its multifaceted roles—from advanced materials to life sciences—ensure its continued relevance. By addressing user queries and industry demands, this guide aims to serve as a definitive resource for professionals navigating the compound’s scientific and commercial landscape.